2-amino-3-(4-methoxybenzoyl)-N-(p-tolyl)indolizine-1-carboxamide

• IUPAC Name: 2-amino-3-(4-methoxybenzoyl)-N-(4-methylphenyl)indolizine-1-carboxamide
• InChI: InChI=1S/C24H21N3O3/c1-15-6-10-17(11-7-15)26-24(29)20-19-5-3-4-14-27(19)22(21(20)25)23(28)16-8-12-18(30-2)13-9-16/h3-14H,25H2,1-2H3,(H,26,29)
• InChI Key: ILEKKIWSZKVWKO-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)NC(=O)C2=C3C=CC=CN3C(=C2N)C(=O)C4=CC=C(C=C4)OC
• Molecular Formula: C24H21N3O3
• Molecular Weight: 399.4 g/mol

Description

The compound "2-amino-3-(4-methoxybenzoyl)-N-(p-tolyl)indolizine-1-carboxamide" belongs to a class of molecules that exhibit interesting chemical and physical properties. Research on similar compounds shows a broad range of applications in materials science, pharmaceuticals, and organic chemistry due to their unique structural features and reactive functionalities.

Synthesis Analysis

The synthesis of similar compounds involves multistep chemical reactions that include condensation, cyclization, and functional group modifications. For example, the synthesis of pyrazolo[1,5-a]pyrimidine derivatives involves the reaction of amino-N-aryl-1H-pyrazoles with acetylacetone or 2-(4-methoxybenzylidene)malononitrile, highlighting the versatility of these chemical frameworks in organic synthesis (Hassan et al., 2014).

Molecular Structure Analysis

The molecular structure of these compounds often features hydrogen bonding and π-π interactions, contributing to their stability and reactivity. X-ray crystallography of similar molecules reveals intricate hydrogen bond networks and three-dimensional framework structures (Chakraborty et al., 2007).

Chemical Reactions and Properties

Compounds in this category participate in a variety of chemical reactions, including N-alkylation, acyl substitution, and cyclization, leading to a wide array of functionalized derivatives. The reactivity is often influenced by the presence of electron-donating or withdrawing groups on the aromatic rings, affecting the overall chemical behavior and application potential of these molecules.

Physical Properties Analysis

The physical properties, such as melting point, solubility, and crystallinity, are crucial for the application of these compounds in different fields. For instance, the solubility in various solvents and the ability to form stable crystals are important for their use in pharmaceutical formulations and material science applications.

Chemical Properties Analysis

The chemical properties, including acidity/basicity, reactivity towards nucleophiles or electrophiles, and photophysical properties, are essential for understanding the functionality and application areas of these compounds. For example, the photoluminescence behavior of indolizines can be tuned by modifying the molecular structure, making them suitable for use in optoelectronic devices (Outlaw et al., 2016).